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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the stable isotope

Nickel-62 (⁶²Ni) in environmental research. The content details its application as a tracer to

investigate the fate, transport, and biogeochemical cycling of nickel in various environmental

systems. The accompanying protocols offer detailed methodologies for conducting such

studies, from experimental design to sample analysis.

Application Notes
Nickel-62, a stable isotope of nickel, serves as a powerful tool in environmental science,

enabling researchers to trace the pathways of nickel pollution and understand its interaction

with ecosystems without introducing radioactivity.[1] Its primary application lies in isotope tracer

studies, where a known quantity of enriched ⁶²Ni is introduced into a system, and its movement

and distribution are monitored over time. This approach allows for the precise quantification of

nickel fluxes and transformation rates.

Key applications of Nickel-62 in environmental research include:

Pollution Source Tracing: By analyzing the isotopic composition of nickel in environmental

samples (soil, water, sediments, and biota) and comparing it to potential pollution sources,

the contribution of different sources to the overall nickel contamination can be determined.[1]

[2] Isotope ratios, such as δ⁶⁰Ni, can provide a unique fingerprint for specific pollution

sources.[1]
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Biogeochemical Cycling: ⁶²Ni tracers are used to study the processes that govern the

movement and transformation of nickel in the environment. This includes studying rates of

nickel uptake by plants and microorganisms, its adsorption and desorption from soil

particles, and its precipitation and dissolution in aquatic systems.[3][4]

Ecotoxicology and Biokinetics: In controlled laboratory or mesocosm experiments, ⁶²Ni can

be used to study the uptake, accumulation, and toxicity of nickel in various organisms. This is

crucial for understanding the bioavailability of nickel and its potential impact on ecosystem

health.

The primary analytical technique for determining Nickel-62 abundance and isotopic ratios in

environmental samples is Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS). This technique offers high precision and sensitivity, which is essential for detecting

the subtle isotopic variations that occur in natural systems.

Quantitative Data Summary
The following tables summarize quantitative data from environmental studies that have utilized

nickel isotopes to trace pollution and biogeochemical processes.

Table 1: Nickel Isotope Ratios (δ⁶⁰Ni) in a Pollution Tracing Study (North-East Norway)[1]
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Sample Type δ⁶⁰Ni Range (‰) Interpretation

Smelter Feed Material 0.56 ± 0.06 to 1.00 ± 0.06

Represents the isotopic

signature of the primary

pollution source.

Smelter Slag -1.67 ± 0.04 to -1.68 ± 0.15
Isotopic signature of a smelter

byproduct.

Snow -0.24 ± 0.04

Reflects atmospheric

deposition of nickel from the

smelter.

Organic Rich Topsoil up to 1.71 ± 0.02

Enrichment in heavier nickel

isotopes suggests biological

and biochemical fractionation

processes.

Lichens up to -0.06 ± 0.06
Bioaccumulation of nickel from

atmospheric deposition.

Table 2: Nickel Isotope Fractionation in Soil-Plant Systems[3]

Sample Compartment δ⁶⁰Ni Range (‰) Interpretation

Topsoil -0.30 ± 0.06 to 0.16 ± 0.05
Baseline isotopic composition

of the soil.

DTPA-Extractable Soil Ni -0.30 ± 0.05 to 0.34 ± 0.08

The bioavailable nickel

fraction, which is isotopically

heavier than the bulk soil.

Plant Roots Varies
Initial uptake of nickel from the

soil.

Plant Aerial Parts (Leaves &

Flowers)
up to 1.21 ± 0.05

Enriched in heavier nickel

isotopes compared to the roots

and soil, indicating isotopic

fractionation during uptake and

translocation.
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Experimental Protocols
Protocol 1: General Workflow for a Nickel-62 Tracer
Study
This protocol outlines the general steps for conducting a stable isotope tracer study using ⁶²Ni

in an environmental setting.
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Phase 1: Experimental Design

Phase 2: Field/Lab Implementation

Phase 3: Laboratory Analysis

Phase 4: Data Analysis & Interpretation

Define Research Questions & Hypotheses

Select Study Site & Characterize Baseline Ni Levels

Determine Amount & Form of ⁶²Ni Tracer

Plan Sampling Strategy (Timepoints & Compartments)

Introduce ⁶²Ni Tracer to the System

Collect Samples at Predetermined Timepoints

Sample Preservation & Storage

Sample Preparation (Drying, Digestion)

Chemical Purification of Nickel

Isotopic Analysis by MC-ICP-MS

Calculate ⁶²Ni Enrichment & Isotope Ratios

Statistical Analysis of Data

Interpret Results in Context of Research Questions

Click to download full resolution via product page

Figure 1: General workflow for a Nickel-62 tracer study.
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Protocol 2: Chemical Purification of Nickel from
Environmental Samples for Isotopic Analysis
This protocol is essential for removing matrix elements that can interfere with the accurate

measurement of nickel isotopes by MC-ICP-MS.
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Start: Digested Sample Solution

Step 1: Cation Exchange Chromatography

Load Sample onto AG50W-X8 Resin Column

  Protocol Step

Elute Matrix Elements with HCl and HF

Collect Nickel Fraction

Step 2: Ni-Specific Resin Purification

  Proceed to next step

Load Ni Fraction onto Ni-Spec Resin Mini-Column

  Protocol Step

Elute Remaining Matrix Elements

Collect Purified Nickel Fraction

Evaporate to Dryness & Re-dissolve in 2% HNO₃

End: Purified Ni Solution for MC-ICP-MS Analysis

Click to download full resolution via product page

Figure 2: Nickel purification workflow for isotopic analysis.
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Detailed Steps for Protocol 2:

Sample Digestion: Digest the environmental sample (e.g., soil, sediment, plant material)

using an appropriate acid mixture (e.g., aqua regia) to bring the nickel into solution.

Cation Exchange Chromatography:

Prepare a column with a cation exchange resin (e.g., AG50W-X8).

Load the digested sample solution onto the column.

Elute the bulk of the matrix elements using a sequence of hydrochloric acid (HCl) and

hydrofluoric acid (HF) washes.

Collect the fraction containing the nickel.

Ni-Specific Resin Purification:

Prepare a mini-column with a nickel-specific resin (e.g., Ni-Spec).

Load the nickel-containing fraction from the previous step onto the mini-column.

Wash the column to remove any remaining interfering elements.

Elute the purified nickel from the column.

Final Preparation for Analysis:

Evaporate the purified nickel fraction to dryness.

Re-dissolve the residue in a dilute nitric acid solution (e.g., 2% HNO₃) to a concentration

suitable for MC-ICP-MS analysis.

Protocol 3: Isotopic Analysis of Nickel by MC-ICP-MS
This protocol outlines the key steps for the instrumental analysis of the purified nickel samples.

Instrument Tuning and Calibration:
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Tune the MC-ICP-MS for optimal sensitivity and stability.

Perform a mass calibration to ensure accurate mass-to-charge ratio measurements.

Sample Introduction:

Introduce the purified nickel sample solution into the plasma source of the MC-ICP-MS.

Data Acquisition:

Measure the ion beam intensities for the relevant nickel isotopes (e.g., ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni,

⁶²Ni).

Mass Bias Correction:

Correct for instrumental mass discrimination using a double-spike technique or by sample-

standard bracketing with a certified reference material (e.g., NIST SRM 986).

Data Processing:

Calculate the abundance of ⁶²Ni and the nickel isotope ratios (e.g., ⁶⁰Ni/⁵⁸Ni).

Express the isotopic composition as δ⁶⁰Ni values relative to a standard.
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Start: Purified Ni Sample

Instrument Setup & Calibration

Sample Introduction into MC-ICP-MS

Data Acquisition (Isotope Ion Beams)

Mass Bias Correction (Double Spike or Bracketing)

Data Processing & Calculation of Isotope Ratios

End: Isotopic Composition Data (e.g., δ⁶⁰Ni)

Click to download full resolution via product page

Figure 3: Workflow for MC-ICP-MS analysis of nickel isotopes.

Logical Relationships in Isotope Fractionation
The following diagram illustrates the logical relationships in the interpretation of nickel isotope

fractionation in a soil-plant system.
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Bulk Soil Ni
(Baseline δ⁶⁰Ni)

Bioavailable Soil Ni
(Heavier δ⁶⁰Ni)

Weathering &
Complexation

Plant Uptake

Ni in Roots

Translocation

Ni in Shoots
(Enriched in Heavier Isotopes)

Fractionation during transport
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Figure 4: Nickel isotope fractionation in a soil-plant system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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